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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707

CAS Number: 5232-99-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyano-3,3-diphenylacrylate, also known as Etocrylene, is an organic compound
widely utilized as a UV filter in cosmetic and industrial applications. Its chemical structure,
featuring a cyano group and two phenyl groups attached to an acrylate backbone, provides a
high degree of conjugation, enabling the absorption of ultraviolet radiation, particularly in the
UVB and short-wave UVA range. This technical guide provides a comprehensive overview of its
chemical properties, synthesis, mechanism of action, and relevant experimental protocols for
its analysis and evaluation. While primarily known for its role in photoprotection, this guide also
explores its toxicological profile and the current understanding of its biological interactions.

Chemical and Physical Properties

Etocrylene is an off-white crystalline powder with the molecular formula C18H15NO2 and a
molecular weight of 277.32 g/mol .[1][2] Its key physical and chemical properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C18H15N0O2 [2]

Molecular Weight 277.32 g/mol [2]
Appearance Off-white crystalline powder [11[2]

Melting Point 97-99 °C [1]

Boiling Point 174 °C at 0.2 mmHg [1]

Density 1.05 g/cm3 [1]

Solubility Soluble in methanol [1]

UV Absorption Range UVB and short-wave UVA [3114]

Synthesis

The primary method for synthesizing Ethyl 2-cyano-3,3-diphenylacrylate is the Knoevenagel
condensation. This reaction involves the nucleophilic addition of an active hydrogen compound
to a carbonyl group, followed by a dehydration reaction.[5] In the case of Etocrylene, the
reactants are benzophenone and ethyl cyanoacetate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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